Cas no 894007-77-3 (1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894007-77-3
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5515292
• Update Time: 2025-07-15

1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3,4-dimethoxyphenyl)-N'-[1-(3,4-dimethylphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C21H25N3O4/c1-13-5-7-17(9-14(13)2)24-12-16(11-20(24)25)23-21(26)22-15-6-8-18(27-3)19(10-15)28-4/h5-10,16H,11-12H2,1-4H3,(H2,22,23,26)
• InChI Key： WRVKTNKGHKRXDT-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C(OC)=C1)C(NC1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)=O

Additional information on 1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894007-77-3)

The compound 1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894007-77-3) is a chemically synthesized urea derivative with a unique pyrrolidinone backbone. Its molecular structure combines dimethoxyphenyl and dimethylphenyl moieties, which are of significant interest in medicinal chemistry and material science. This compound has garnered attention due to its potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents targeting metabolic and neurological disorders.

In recent years, the demand for urea-based compounds has surged, driven by their versatility in drug design. Researchers are particularly intrigued by the 5-oxopyrrolidin-3-ylurea scaffold, which exhibits promising bioactivity. The presence of 3,4-dimethoxyphenyl and 3,4-dimethylphenyl groups enhances the compound's lipophilicity, potentially improving its pharmacokinetic properties. This makes CAS No. 894007-77-3 a candidate for further investigation in drug discovery pipelines.

From a synthetic perspective, 1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea is typically prepared through multi-step organic reactions, including condensation and cyclization processes. The purity and yield of this compound are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structural integrity and ensure batch-to-batch consistency.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic urea framework could be leveraged to design advanced polymers or coatings with specific thermal or mechanical properties. Additionally, the dimethoxy and dimethyl substituents may contribute to UV stability, making it a candidate for functional materials in optoelectronics.

Environmental and safety considerations are paramount when handling CAS No. 894007-77-3. While it is not classified as hazardous under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are encouraged to consult safety data sheets (SDS) and conduct risk assessments prior to use.

As the scientific community continues to explore urea derivatives, 1-(3,4-dimethoxyphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea stands out for its structural novelty and functional diversity. Its integration into interdisciplinary research underscores the growing importance of heterocyclic compounds in addressing contemporary challenges in health and technology.